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Compound of Interest

Compound Name: 1,3-Bis(chloromethyl)benzene

Cat. No.: B146608 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 1,3-
Bis(chloromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Abstract
1,3-Bis(chloromethyl)benzene, also known as m-xylylene dichloride, is a dichlorinated

aromatic hydrocarbon with the chemical formula C₈H₈Cl₂.[1] It serves as a crucial intermediate

in various chemical syntheses, including the production of polymers, cross-linking agents,

functional resins, and pharmaceutical intermediates.[1][2][3] Its utility stems from the two

reactive chloromethyl groups attached to the benzene ring at the meta positions. This

document provides a comprehensive overview of its physicochemical properties, experimental

methodologies related to its synthesis, and its applications in research and industry.

Core Physicochemical Properties
The physical and chemical characteristics of 1,3-Bis(chloromethyl)benzene are fundamental

to its handling, storage, and application in synthetic chemistry.
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Property Value Source(s)

CAS Number 626-16-4 [1][4]

Molecular Formula C₈H₈Cl₂ [1][5]

Molecular Weight 175.06 g/mol [4][5][6]

Appearance

Colorless to pale yellow liquid

or colorless crystalline

powder/lump

[1][5][7][8]

Odor
Strong, pungent, characteristic

chlorinated odor
[1]

Quantitative Physicochemical Data
The following table summarizes the key quantitative properties of 1,3-
Bis(chloromethyl)benzene.
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Property Value Unit Conditions Source(s)

Melting Point 33 - 36 °C [5][9][10]

34.2 °C [4]

Boiling Point 250 - 255 °C at 1 atm (lit.) [5][9][10]

251.5 °C [4]

Density 1.202 g/mL at 25 °C (lit.) [5][9][10]

Vapor Pressure 0.022 mm Hg [4]

0.0287 mm Hg at 25 °C [9]

Flash Point >230 °F [5][9]

Refractive Index 1.5544 (estimate) [5][9]

Water Solubility 277 mg/L [4]

Practically

insoluble /

Hydrolyzes

[1][7][9]

Log P (octanol-

water)
2.72 [4]

Henry's Law

Constant
8.14 x 10⁻⁴ atm·m³/mole [4]

Detailed Properties and Stability
Solubility: 1,3-Bis(chloromethyl)benzene is practically insoluble in water, with which it can

undergo hydrolysis.[1][7][9] It exhibits good solubility in common organic solvents, including

methanol (1g/10 mL), ethanol, acetone, and dichloromethane.[1][5][7]

Stability and Storage: The compound is stable at room temperature in closed containers under

normal storage and handling conditions.[1] For long-term storage, it is recommended to keep it

in a cool, dry, well-ventilated area away from incompatible substances, under an inert

atmosphere, and at temperatures between 2-8°C.[1][5][7]
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Experimental Protocols
While detailed experimental protocols for determining each physicochemical property are

standardized (e.g., using differential scanning calorimetry for melting point), this section

provides a relevant experimental protocol for the synthesis and purification of 1,3-
Bis(chloromethyl)benzene, as this is a primary concern for researchers using the compound.

Synthesis and Purification via Photochlorination
This protocol describes a method for synthesizing 1,3-Bis(chloromethyl)benzene from m-

xylene.

Materials:

m-xylene (100 mL, 86.8 g)

Tetrafluorohexane (300 mL)

1-butyl-3-methylimidazolium chloride (0.435 g, ionic liquid catalyst)

Chlorine gas (232.44 g)

LED light source

Procedure:

Reaction Setup: Charge a reaction vessel with 100 mL of m-xylene, 300 mL of

tetrafluorohexane, and 0.435 g of 1-butyl-3-methylimidazolium chloride.[11]

Photochlorination: While irradiating the mixture with an LED light source, introduce 232.44 g

of chlorine gas into the reactor. Maintain the reaction temperature at 58°C for 3 hours.[11]

This yields a reaction liquid containing approximately 90 wt% of the desired m-dichlorobenzyl

product.[11]

Separation: Transfer the reaction liquid to a separation tank and allow it to stratify at 35°C.

The upper layer (solvent) can be recycled for subsequent reactions, while the lower layer

contains the crude product.[11]
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Refining: Add the crude product to a distillation column. Perform vacuum distillation at a

pressure of 8 mmHg. Collect the fraction that distills between 145-149°C.[11]

Final Product: This procedure yields approximately 130.02 g of 1,3-
Bis(chloromethyl)benzene with a purity of 99.18% and a melting point of 33.5 to 34.7°C.

[11]

Synthesis and Purification Workflow

1. Reaction Setup
- m-xylene

- Tetrafluorohexane
- Catalyst

2. Photochlorination
- Introduce Cl₂ Gas

- LED Irradiation
- 58°C, 3h

Reactants

3. Separation
- Stratification at 35°C

Reaction Mixture

Crude Product (Lower Layer) Solvent Recycle (Upper Layer)

4. Refining
- Vacuum Distillation (8 mmHg)

- Collect 145-149°C fraction

Final Product
1,3-Bis(chloromethyl)benzene

(Purity: 99.18%)

Purified
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Click to download full resolution via product page

Caption: Workflow for the synthesis of 1,3-Bis(chloromethyl)benzene.

Reactivity and Applications
The reactivity of 1,3-Bis(chloromethyl)benzene is dominated by its two chloromethyl groups,

which are susceptible to nucleophilic substitution. This reactivity makes it a versatile building

block in organic synthesis and polymer chemistry.[1][3]

Key Applications:

Cross-linking Agent: The two reactive sites allow it to act as a cross-linker in the production

of polymers and functional resins, creating stable, cross-linked networks.[1][3]

Synthetic Intermediate: It is a precursor for a wide range of more complex molecules,

including macrocyclic compounds, ion-exchange resins, and intermediates for

pharmaceuticals and agrochemicals.[1]

Bioconjugation: Its ability to covalently attach to biomolecules like proteins has been

explored in research for applications such as protein immobilization in biosensors.[3]
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Reactivity and Application Pathways
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Caption: Logical relationship of structure to applications.

Safety and Handling
1,3-Bis(chloromethyl)benzene is a hazardous chemical that requires careful handling.

Hazards: It is harmful if swallowed, causes skin irritation, and serious eye irritation.[6] It is

classified as fatal if inhaled and may cause respiratory irritation.[6]

Precautionary Measures: When handling, use in a well-ventilated area or under a chemical

fume hood.[6] Wear appropriate personal protective equipment (PPE), including gloves,

safety goggles, and respiratory protection.[6] Avoid breathing dust, fumes, gas, mist, vapors,

or spray.[6]
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First Aid:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration and

consult a physician.[6]

Skin Contact: Wash off with soap and plenty of water. Consult a physician.[6]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[6]

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious

person. Consult a physician.[6]

Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide to extinguish fires.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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